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Compound of Interest

Compound Name: MK-8245

Cat. No.: B1663549 Get Quote

Essential Safety and Handling Guide for MK-
8245
For Researchers, Scientists, and Drug Development Professionals: A comprehensive guide to

the safe handling, personal protective equipment (PPE), and disposal of the potent, liver-

targeted stearoyl-CoA desaturase (SCD) inhibitor, MK-8245. This document provides

immediate, procedural, and step-by-step guidance to ensure laboratory safety and operational

integrity when working with this compound.

Summary of Key Safety Data
A thorough understanding of the properties of MK-8245 is fundamental to its safe handling. The

following table summarizes essential quantitative data.
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Property Value

CAS Number 1030612-90-8[1][2][3]

Molecular Formula C₁₇H₁₆BrFN₆O₄[1]

Molecular Weight 467.25 g/mol

Appearance Crystalline solid

Solubility Soluble in DMSO and DMF[1]

Storage Temperature
Store at -20°C for the short term and -80°C for

the long term.

Personal Protective Equipment (PPE) Protocol
The selection of appropriate PPE is critical to minimize exposure risk. The following flowchart

outlines the decision-making process for PPE selection based on the experimental procedure.
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MK-8245: PPE Selection Workflow

Risk Assessment

PPE Levels

Start: Handling MK-8245

Assess Experimental Procedure
(e.g., weighing, dissolution, administration)

Standard PPE:
- Safety glasses with side shields

- Nitrile gloves
- Lab coat

Low potential for aerosolization
(e.g., handling sealed containers)

Enhanced PPE:
- Standard PPE plus:

- Chemical splash goggles
- Double gloving

- Chemical-resistant apron

Moderate potential for splashes
(e.g., preparing solutions)

High-Containment PPE:
- Enhanced PPE plus:

- Respirator (e.g., N95 or higher)
- Work in a certified chemical fume hood

High potential for aerosolization or handling large quantities
(e.g., weighing powder, sonicating)

End

Proceed with experiment Proceed with experiment Proceed with experiment

Click to download full resolution via product page

Caption: PPE selection workflow for handling MK-8245.

Experimental Protocol: Safe Handling of MK-8245
Adherence to a strict, step-by-step protocol is essential for minimizing risk.
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1. Preparation and Engineering Controls:

Ensure a calibrated analytical balance is located within a certified chemical fume hood or a
ventilated balance enclosure.
Verify that the safety shower and eyewash station are accessible and operational.
Prepare all necessary equipment (e.g., weigh paper, spatulas, vials, solvents) and place
them within the containment area.

2. Weighing the Compound:

Don appropriate PPE as determined by the risk assessment (minimum of a lab coat, nitrile
gloves, and safety glasses). For weighing powder, enhanced or high-containment PPE is
recommended.
Carefully transfer the desired amount of MK-8245 powder from the stock container to weigh
paper using a clean spatula.
Minimize the creation of dust.
Record the weight and securely close the stock container.

3. Dissolution:

Place the weigh paper with the compound into a suitable container (e.g., vial or flask).
Add the desired solvent (e.g., DMSO) dropwise to the powder to avoid splashing.
Gently swirl or vortex the container to fully dissolve the compound. If necessary, use a
sonicator within the fume hood.

4. Administration (In Vitro/In Vivo):

When adding the dissolved compound to cell cultures or preparing for in vivo administration,
handle all solutions within a biological safety cabinet or fume hood.
Use appropriate precision dispensing tools (e.g., calibrated pipettes) to minimize aerosol
generation.

5. Post-Handling:

Decontaminate all surfaces and equipment that came into contact with MK-8245 using an
appropriate solvent (e.g., 70% ethanol), followed by a general-purpose laboratory cleaner.
Dispose of all contaminated waste according to the disposal plan.
Remove PPE in the correct order to avoid self-contamination and wash hands thoroughly.
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Disposal Plan for MK-8245 Waste
Proper disposal of chemical waste is crucial for environmental and personal safety. The

following diagram outlines the correct disposal pathway for waste generated during the

handling of MK-8245.

MK-8245: Waste Disposal Plan

Waste Generation

Waste Segregation

Final Disposal

Waste Generated from
MK-8245 Handling

Contaminated Solid Waste
(gloves, weigh paper, pipette tips)

Unused/Expired Solutions
Contaminated Sharps

(needles, syringes)

Labeled Hazardous
Chemical Waste Container

Puncture-Resistant
Sharps Container

Arrange for Pickup by
Environmental Health & Safety
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Caption: Waste disposal plan for MK-8245.

By implementing these safety protocols, researchers can mitigate the risks associated with

handling the potent compound MK-8245, ensuring a safe and productive laboratory
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environment. Always consult your institution's specific safety guidelines and the most recent

Safety Data Sheet (SDS) for the compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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